Cas no 5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one)

• Product Name: 2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
• CAS No: 5456-52-0
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 941982
• PubChem ID: 228535
• Update Time: 2025-04-19

2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
• 2-benzoyl-1-tetralone
• 2-Benzoyl-3,4-dihydro-2H-naphthalin-1-on
• 2-benzoyl-3,4-dihydronaphthalen-1(2H)-one
• 2-benzoyltetralin-1-one
• 2-Benzoyl-tetralon-(1)
• AC1L5GAR
• AC1Q5EZ7
• AR-1D9075
• CTK1H3554
• NSC21519
• SureCN599658
• SCHEMBL599658
• AKOS011020870
• 5456-52-0
• DTXSID20281399
• NSC-21519

• Inchi： 1S/C17H14O2/c18-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)19/h1-9,15H,10-11H2
• InChI Key： HUCQLDZSDDSFKF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 419.5°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.61
• PSA: 34.14
• LogP: 3.31460